Cas no 2137895-47-5 (3-(3-Ethoxyphenyl)-1,2-oxazole-5-sulfonyl fluoride)

• Product Name: 3-(3-Ethoxyphenyl)-1,2-oxazole-5-sulfonyl fluoride
• CAS No: 2137895-47-5
• MF: C₁₁H₁₀FNO₄S
• MW: 271.264805316925
• CID: 5961531
• PubChem ID: 165865064
• Update Time: 2025-05-19

3-(3-Ethoxyphenyl)-1,2-oxazole-5-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2137895-47-5
• EN300-729081
• 3-(3-ethoxyphenyl)-1,2-oxazole-5-sulfonyl fluoride
• 3-(3-Ethoxyphenyl)-1,2-oxazole-5-sulfonyl fluoride

• Inchi： 1S/C11H10FNO4S/c1-2-16-9-5-3-4-8(6-9)10-7-11(17-13-10)18(12,14)15/h3-7H,2H2,1H3
• InChI Key： GVNRMABYFALPMD-UHFFFAOYSA-N
• SMILES： S(C1=CC(C2C=CC=C(C=2)OCC)=NO1)(=O)(=O)F

Computed Properties

• Exact Mass: 271.03145714g/mol
• Monoisotopic Mass: 271.03145714g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 77.8Ų

Additional information on 3-(3-Ethoxyphenyl)-1,2-oxazole-5-sulfonyl fluoride

3-(3-Ethoxyphenyl)-1,2-oxazole-5-sulfonyl Fluoride: A Comprehensive Overview

The compound 3-(3-Ethoxyphenyl)-1,2-oxazole-5-sulfonyl fluoride, with the CAS number 2137895-47-5, is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and materials science. This compound is notable for its unique structural features, which include a 1,2-oxazole ring system and a sulfonyl fluoride group. The presence of these functional groups endows the molecule with distinctive chemical properties, making it a valuable tool in various research and industrial applications.

The core structure of this compound revolves around the 1,2-oxazole ring, a five-membered heterocyclic compound containing one oxygen and one nitrogen atom. This ring system is known for its aromaticity and stability, which are crucial for maintaining the integrity of the molecule under diverse chemical conditions. The substitution pattern on the oxazole ring further enhances its reactivity and selectivity. Specifically, the 3-position of the oxazole ring is substituted with a 3-ethoxyphenyl group, introducing additional electronic effects and steric hindrance that can influence the molecule's behavior in different chemical environments.

The sulfonyl fluoride group attached at the 5-position of the oxazole ring is another critical feature of this compound. Sulfonyl fluorides are well-known for their electrophilic sulfur atoms, which can participate in nucleophilic substitution reactions. This makes them valuable intermediates in organic synthesis, particularly in the construction of sulfonamides and other sulfur-containing compounds. The reactivity of the sulfonyl fluoride group can be modulated by the substituents on the oxazole ring, offering researchers a versatile platform for exploring novel chemical transformations.

Recent studies have highlighted the potential of 3-(3-Ethoxyphenyl)-1,2-oxazole-5-sulfonyl fluoride in drug discovery and development. The molecule's unique combination of functional groups allows for precise control over its pharmacokinetic properties, such as solubility, bioavailability, and metabolic stability. Researchers have demonstrated that this compound can serve as an effective precursor for generating bioactive molecules with tailored activities against various therapeutic targets.

In addition to its role in medicinal chemistry, this compound has found applications in materials science. The oxazole-based structure has been utilized in the synthesis of advanced polymers and coatings with enhanced thermal and mechanical properties. The sulfonyl fluoride group contributes to cross-linking reactions, enabling the creation of robust materials suitable for high-performance applications.

The synthesis of 3-(3-Ethoxyphenyl)-1,2-oxazole-5-sulfonyl fluoride involves a multi-step process that typically begins with the preparation of the oxazole ring system. Various methods have been reported in the literature, including cyclization reactions involving aldehydes or ketones with amino alcohols or related compounds. The introduction of the sulfonyl fluoride group is often achieved through nucleophilic substitution or coupling reactions with appropriate sulfonating agents.

One area of active research is optimizing the synthetic routes to improve yield and reduce costs while maintaining high purity levels. Scientists are also exploring green chemistry approaches to minimize environmental impact during production processes.

In terms of characterization, this compound has been extensively studied using advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These studies provide detailed insights into its molecular structure and conformational preferences.

The application potential of this compound extends to agrochemicals as well. Its ability to act as an efficient catalyst or precursor in pesticide formulations makes it an attractive candidate for developing environmentally friendly agricultural solutions.

In conclusion, 3-(3-Ethoxyphenyl)-1,2-oxazole-5-sulfonyl fluoride stands out as a versatile and multifaceted chemical entity with promising applications across multiple disciplines. Its unique structural features and reactivity make it an invaluable tool for researchers seeking to push boundaries in organic synthesis and materials development.